Cas no 647841-63-2 (2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)benzenol)

2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)benzenol is a substituted phenolic compound featuring a chloro group and a 2,5-dimethylpyrrole moiety. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of heterocyclic compounds and functionalized aromatics. The presence of both electron-withdrawing (chloro) and electron-donating (pyrrole) groups enhances its versatility in coupling reactions and further derivatization. Its stability under standard conditions and well-defined molecular architecture facilitate precise modifications in pharmaceutical and agrochemical research. The compound’s distinct substitution pattern also offers potential applications in materials science, such as ligand design or polymer precursors. Proper handling and storage are recommended due to its reactive functional groups.

2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)benzenol structure

647841-63-2 structure

Product Name:2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)benzenol

CAS No:647841-63-2

MF:C₁₂H₁₂ClNO

MW:221.682782173157

MDL:MFCD03844860

CID:416771

PubChem ID:2764552

Update Time:2025-05-27

2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)benzenol Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)phenol
- 2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)benzenol
- 2-chloro-4-(2,5-dimethylpyrrol-1-yl)phenol
- SUGYSBSEOIJZNB-UHFFFAOYSA-N
- 9W-0323
- SB62626
- AKOS005071368
- SCHEMBL5005129
- FT-0746559
- DTXSID30377494
- CS-0359149
- 647841-63-2
- 1-(3-chloro-4-hydroxyphenyl)-2,5-dimethylpyrrole
- MFCD03844860
- MDL： MFCD03844860
- Inchi： 1S/C12H12ClNO/c1-8-3-4-9(2)14(8)10-5-6-12(15)11(13)7-10/h3-7,15H,1-2H3
- InChI Key： SUGYSBSEOIJZNB-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)N1C(C)=CC=C1C)O

Computed Properties

Exact Mass: 221.0607417g/mol
Monoisotopic Mass: 221.0607417g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 25.2Å²

Experimental Properties

Melting Point: 89-91°C

2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)benzenol Security Information

HazardClass：IRRITANT

2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)benzenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM309538-1g	2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)phenol	647841-63-2	95%	1g	$***	2023-05-29
abcr	AB157254-1 g	2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)benzenol; .	647841-63-2		1g	€769.30	2023-06-23
Chemenu	CM309538-1g	2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)phenol	647841-63-2	95%	1g	$707	2021-08-18
TRC	C030385-250mg	2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)benzenol	647841-63-2		250mg	$ 545.00	2022-06-06
TRC	C030385-500mg	2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)benzenol	647841-63-2		500mg	$ 900.00	2022-06-06
abcr	AB157254-1g	2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)benzenol; .	647841-63-2		1g	€769.30	2025-04-17
A2B Chem LLC	AG77956-1mg	2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)phenol	647841-63-2	>95%	1mg	$201.00	2024-04-19
A2B Chem LLC	AG77956-5mg	2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)phenol	647841-63-2	>95%	5mg	$214.00	2024-04-19
A2B Chem LLC	AG77956-10mg	2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)phenol	647841-63-2	>95%	10mg	$240.00	2024-04-19
A2B Chem LLC	AG77956-500mg	2-Chloro-4-(2,5-dimethyl-1H-pyrrol-1-yl)phenol	647841-63-2	>95%	500mg	$556.00	2024-04-19

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